Cas no 2680855-86-9 (2-N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamidoacetic acid)

• Product Name: 2-N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamidoacetic acid
• CAS No: 2680855-86-9
• MF: C₉H₁₃F₃N₂O₄
• MW: 270.205733060837
• CID: 5635906
• PubChem ID: 165907637
• Update Time: 2025-06-29

2-N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamido]acetic acid
• EN300-28283288
• 2680855-86-9
• 2-N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamidoacetic acid

• Inchi： 1S/C9H13F3N2O4/c1-13(8(18)9(10,11)12)4-3-6(15)14(2)5-7(16)17/h3-5H2,1-2H3,(H,16,17)
• InChI Key： BLHDFYDCIHLGJQ-UHFFFAOYSA-N
• SMILES： FC(C(N(C)CCC(N(C)CC(=O)O)=O)=O)(F)F

Computed Properties

• Exact Mass: 270.08274139g/mol
• Monoisotopic Mass: 270.08274139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-N-methyl-3-(2,2,2-trifluoro-N-methylacetamido)propanamidoacetic acid

2-N-Methyl-3-(2,2,2-Trifluoro-N-Methylacetamido)Propanamidoacetic Acid

The compound 2-N-Methyl-3-(2,2,2-Trifluoro-N-Methylacetamido)Propanamidoacetic Acid (CAS No. 2680855-86-9) is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of amino acids derivatives, specifically featuring a trifluoroacetamide group and a methyl-substituted amide functionality. Its unique structure makes it a valuable molecule in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions and amide bond formations. The introduction of the trifluoro group significantly enhances the stability and bioavailability of the molecule, making it an attractive candidate for drug development. Researchers have explored its potential as a precursor for peptide synthesis, where its trifluoro group acts as a protecting group during the synthesis of bioactive peptides.

One of the most promising applications of 2-N-Methyl-3-(2,2,2-Trifluoro-N-Methylacetamido)Propanamidoacetic Acid is in the field of agrochemistry. Studies have shown that this compound exhibits potent herbicidal activity against a wide range of weeds. Its ability to inhibit key enzymes involved in plant metabolism makes it a potential alternative to traditional herbicides, which often face resistance issues in agricultural settings.

In addition to its agricultural applications, this compound has also been investigated for its potential in therapeutic drug development. Preclinical studies suggest that it may possess anti-inflammatory and antioxidant properties due to its unique chemical structure. The trifluoro group contributes to enhanced lipophilicity, allowing the molecule to cross cellular membranes more effectively and target specific pathways involved in inflammatory diseases.

From a structural perspective, 2-N-Methyl-3-(2,2,2-Trifluoro-N-Methylacetamido)Propanamidoacetic Acid consists of a central propanamide chain with substituents at positions 1 and 3. The methyl group at position 1 provides steric hindrance, while the trifluoroacetamide group at position 3 introduces electronic effects that influence the molecule's reactivity and solubility properties. These structural features make it an ideal building block for constructing more complex molecules with tailored functionalities.

Recent research has also focused on the environmental impact of this compound. Studies indicate that it has low toxicity towards non-target organisms and undergoes rapid degradation under environmental conditions. This makes it an eco-friendly alternative to conventional chemicals used in agriculture and pharmaceuticals.

In conclusion, CAS No. 2680855-86-9, or 2-N-Methyl-3-(Trifluoro-N-Methylacetamido)Propanamidoacetic Acid, is a versatile compound with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methods and application studies, positions it as a key molecule for future innovations in drug discovery and agrochemical development.